2-chloro-N-(4-cyclohexylphenyl)acetamide
Overview
Description
2-chloro-N-(4-cyclohexylphenyl)acetamide is a chemical compound with the molecular formula C14H18ClNO . It is a potential anticancer agent and is used in the synthesis of 4-Aryl-6-chloro-quinolin-2-ones and 5-Aryl-7-chloro-1,4-benzodiazepines, anti-hepatitis B virus compounds .
Physical And Chemical Properties Analysis
2-chloro-N-(4-cyclohexylphenyl)acetamide has a molecular weight of 251.75 g/mol . Further physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
- Anti-inflammatory Properties : Researchers have explored the anti-inflammatory potential of 2-chloro-N-(4-cyclohexylphenyl)acetamide. Its structural features may contribute to modulating inflammatory pathways, making it a candidate for drug development .
- Analgesic Effects : Investigations suggest that this compound could have analgesic properties. Understanding its mechanism of action may lead to novel pain management strategies .
- Herbicide Activity : 2-chloro-N-(4-cyclohexylphenyl)acetamide has been studied as a potential herbicide. Researchers investigate its efficacy in controlling unwanted plant growth .
- Polymerization Catalysts : The compound’s chloroacetyl group may participate in polymerization reactions. Researchers explore its role as a catalyst in polymer synthesis .
- Degradation Studies : Scientists examine the fate of 2-chloro-N-(4-cyclohexylphenyl)acetamide in the environment. Understanding its degradation pathways and persistence is crucial for risk assessment .
- Metabolism Studies : Investigating how the compound is metabolized in vivo informs its safety profile. Toxicologists assess potential adverse effects .
- Enzyme Inhibition : Researchers explore whether 2-chloro-N-(4-cyclohexylphenyl)acetamide interacts with enzymes. Inhibition studies provide insights into its biological activity .
Medicinal Chemistry and Drug Development
Pesticide and Herbicide Research
Materials Science and Polymer Chemistry
Environmental Chemistry
Pharmacokinetics and Toxicology
Biochemical Research
properties
IUPAC Name |
2-chloro-N-(4-cyclohexylphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClNO/c15-10-14(17)16-13-8-6-12(7-9-13)11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWFHEAGINSXBON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C=C2)NC(=O)CCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00383461 | |
Record name | 2-chloro-N-(4-cyclohexylphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00383461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(4-cyclohexylphenyl)acetamide | |
CAS RN |
212055-50-0 | |
Record name | 2-chloro-N-(4-cyclohexylphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00383461 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.